Cas no 1695114-98-7 ({2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine)

{2,2-Dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine is a cyclopropylamine derivative characterized by its unique sterically hindered structure, incorporating a dimethyl-substituted cyclopropane ring and an isopropylphenyl moiety. This structural configuration imparts enhanced stability and selectivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The compound’s rigid cyclopropane framework and aromatic substitution pattern contribute to its potential as a chiral building block or ligand in asymmetric synthesis. Its amine functionality allows for further derivatization, enabling applications in drug discovery and material science. The product is typically handled under controlled conditions due to its reactive amine group.
{2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine structure
1695114-98-7 structure
Product Name:{2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine
CAS No:1695114-98-7
MF:C15H23N
MW:217.34982419014
CID:6072812
PubChem ID:165664913
Update Time:2025-05-30

{2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine
    • EN300-1825976
    • 1695114-98-7
    • {2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine
    • Inchi: 1S/C15H23N/c1-10(2)11-5-7-12(8-6-11)14-13(9-16)15(14,3)4/h5-8,10,13-14H,9,16H2,1-4H3
    • InChI Key: MEKMZTMVUWNZBP-UHFFFAOYSA-N
    • SMILES: NCC1C(C2C=CC(C(C)C)=CC=2)C1(C)C

Computed Properties

  • Exact Mass: 217.183049738g/mol
  • Monoisotopic Mass: 217.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

{2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1825976-0.05g
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine
1695114-98-7
0.05g
$768.0 2023-09-19
Enamine
EN300-1825976-0.1g
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine
1695114-98-7
0.1g
$804.0 2023-09-19
Enamine
EN300-1825976-0.25g
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine
1695114-98-7
0.25g
$840.0 2023-09-19
Enamine
EN300-1825976-0.5g
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine
1695114-98-7
0.5g
$877.0 2023-09-19
Enamine
EN300-1825976-1.0g
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine
1695114-98-7
1g
$1299.0 2023-06-02
Enamine
EN300-1825976-2.5g
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine
1695114-98-7
2.5g
$1791.0 2023-09-19
Enamine
EN300-1825976-5.0g
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine
1695114-98-7
5g
$3770.0 2023-06-02
Enamine
EN300-1825976-10.0g
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine
1695114-98-7
10g
$5590.0 2023-06-02
Enamine
EN300-1825976-1g
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine
1695114-98-7
1g
$914.0 2023-09-19
Enamine
EN300-1825976-5g
{2,2-dimethyl-3-[4-(propan-2-yl)phenyl]cyclopropyl}methanamine
1695114-98-7
5g
$2650.0 2023-09-19

Additional information on {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine

Introduction to {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine (CAS No. 1695114-98-7)

{2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine (CAS No. 1695114-98-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and phenyl substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine is composed of a cyclopropyl ring fused to a phenyl ring, with additional methyl and isopropyl substituents. The cyclopropyl moiety is known for its high reactivity due to the ring strain, which can influence the compound's pharmacological properties. The presence of the phenyl ring and the methyl and isopropyl groups further modulates the compound's lipophilicity and solubility, making it an attractive target for drug design.

Recent studies have explored the potential of {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can interact with specific receptors in the central nervous system, potentially modulating neurotransmitter release and receptor activity. This interaction could have implications for conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its neurological effects, {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine has also been studied in detail. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is metabolized primarily by cytochrome P450 enzymes, with metabolites being excreted via both renal and hepatic pathways.

Toxicity studies have shown that {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine has a favorable safety profile at therapeutic doses. Acute toxicity studies in rodents did not reveal any significant adverse effects at doses up to 500 mg/kg. Chronic toxicity studies are ongoing to further evaluate its long-term safety.

The potential therapeutic applications of {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine are not limited to neurological and inflammatory disorders. Recent research has also explored its use in cancer therapy. In vitro studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that it may have potential as an adjunctive therapy in combination with existing cancer treatments.

Clinical trials are currently underway to evaluate the safety and efficacy of {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine in human subjects. Early phase I trials have demonstrated promising results, with the compound showing good tolerability and pharmacokinetic properties in healthy volunteers. Phase II trials are planned to assess its efficacy in specific patient populations.

In conclusion, {2,2-dimethyl-3-4-(propan-2-yl)phenylcyclopropyl}methanamine (CAS No. 1695114-98-7) is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential, with the hope of bringing new treatment options to patients suffering from various diseases.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.